(1R)-4-chloro-2,3-dihydro-1H-inden-1-amine molecular weight and formula
A comprehensive technical monograph on (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine , designed for researchers and drug development professionals. Executive Summary (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine (also known as...
Author: BenchChem Technical Support Team. Date: February 2026
A comprehensive technical monograph on (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine , designed for researchers and drug development professionals.
Executive Summary
(1R)-4-chloro-2,3-dihydro-1H-inden-1-amine (also known as (R)-4-chloro-1-aminoindane) is a high-value chiral building block in medicinal chemistry. It serves as a critical pharmacophore in the development of central nervous system (CNS) agents, specifically analogs of Rasagiline (for Parkinson’s disease) and novel allosteric modulators of GABA-A receptors .
The presence of the chlorine atom at the C4 position—adjacent to the ring fusion—imparts unique steric and electronic properties compared to the unsubstituted 1-aminoindane scaffold. This guide provides a definitive reference for its identification, synthesis, and characterization.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]
Nomenclature and Identifiers
The regiochemistry of the chlorine substituent is critical. In standard indane numbering, the amine is at position 1. The aromatic ring carbons are numbered 4, 5, 6, and 7, starting from the carbon adjacent to the C3 aliphatic methylene. Therefore, 4-chloro indicates the chlorine is on the aromatic ring "bottom" corner, adjacent to the five-membered ring fusion.
Property
Data Specification
IUPAC Name
(1R)-4-chloro-2,3-dihydro-1H-inden-1-amine
Common Name
(R)-4-Chloro-1-aminoindane
CAS Number (Free Base)
1213530-59-6
CAS Number (HCl Salt)
1637453-69-0
Molecular Formula
C₉H₁₀ClN
Molecular Weight (Avg)
167.64 g/mol
Monoisotopic Mass
167.0502 Da
Chirality
(1R)-Enantiomer
Appearance
White to off-white solid (typically as HCl salt)
Structural Visualization
The following diagram elucidates the numbering scheme and stereochemistry.
Caption: Structural decomposition highlighting the critical C1 stereocenter and C4 regiochemistry.
Asymmetric Synthesis Protocols
For research and scale-up, relying on chiral resolution of racemates is often inefficient (max 50% yield).[1] The preferred "Senior Scientist" methodology utilizes Ellman’s Auxiliary (tert-butanesulfinamide) for high diastereoselectivity, or Biocatalytic Transamination for green manufacturing.
Method A: Ellman’s Auxiliary Approach (Recommended for Discovery)
This method is robust, scalable, and provides high enantiomeric excess (>98% ee).
Mechanism: Condensation of 4-chloro-1-indanone with (R)-tert-butanesulfinamide yields a chiral sulfinyl imine. The bulky tert-butyl group directs the subsequent hydride attack to the Si-face or Re-face, determining the stereochemistry.
Protocol:
Imine Formation:
React 4-chloro-1-indanone (1.0 eq) with (R)-2-methylpropane-2-sulfinamide (1.1 eq) and Ti(OEt)₄ (2.0 eq) in dry THF.
Heat to 60°C for 12–18 hours.
Checkpoint: Monitor disappearance of ketone by TLC/LC-MS.
Diastereoselective Reduction:
Cool mixture to -48°C.
Add NaBH₄ (or L-Selectride for higher selectivity) slowly.
The chiral auxiliary blocks one face, forcing hydride delivery to yield the (1R)-sulfinamide intermediate.
Deprotection:
Treat the intermediate with 4M HCl in Dioxane/MeOH .
The sulfinyl group is cleaved, yielding (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine hydrochloride .
Purification: Recrystallize from Isopropanol/MTBE.
Method B: Biocatalytic Transamination (Recommended for Scale-Up)
Enzyme: ω-Transaminase (ATA) variants (e.g., from Arthrobacter sp. or Aspergillus).
Donor: Isopropylamine or Alanine.
Process:
Expected Result: The (1R) enantiomer typically elutes distinct from the (1S). Note: Always run a racemic standard first to establish retention times.
NMR Characterization (Diagnostic Peaks)
¹H NMR (400 MHz, DMSO-d₆):
Amine protons: δ 8.5–8.7 ppm (br s, 3H, -NH₃⁺).
Benzylic C1-H: δ 4.6–4.8 ppm (m, 1H). This methine proton couples with the adjacent methylene protons.
Aromatic Region: The 4-chloro substitution pattern breaks the symmetry of the aromatic region, typically showing a doublet-doublet-triplet pattern or similar multiplet integration for 3 aromatic protons (H5, H6, H7).
Pharmaceutical Applications & Handling
Drug Development Context
The 1-aminoindane scaffold is the core of Rasagiline (MAO-B inhibitor). The 4-chloro derivative is often explored to:
Block Metabolism: The chlorine atom at C4 blocks metabolic hydroxylation at this position, potentially extending half-life.
Modulate Lipophilicity: Chlorine increases LogP (approx +0.6 units vs H), enhancing blood-brain barrier (BBB) penetration.
Electronic Tuning: The electron-withdrawing Cl alters the pKa of the amine, influencing receptor binding affinity (e.g., at GABA-A or trace amine-associated receptors).
Handling and Stability
Storage: The hydrochloride salt is hygroscopic but chemically stable. Store at 2–8°C in a desiccator.
Safety: Like many benzylic amines, it acts as a CNS stimulant/modulator. Handle with strict PPE (gloves, mask) in a fume hood. Avoid inhalation of dust.
References
PubChem. (2025).[10][11] 4-chloro-2,3-dihydro-1H-inden-1-amine hydrochloride. National Library of Medicine. [Link]
Jasouri, S., et al. (2010). Selective bromination of 4-chloro-1-indanone and synthesis of (4-chloro-2,3-dihydro-1H-indene-2-yl)methanamine. South African Journal of Chemistry. [Link][5]
Ellman, J. A., et al. (1999).[7] Synthesis of Chiral Amines by Asymmetric Additions to tert-Butylsulfinimines. Journal of Organic Chemistry. [Link]
Navigating the Safety Profile of (R)-1-amino-4-chloroindane: A Technical Guide for Researchers
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals Disclaimer: No specific Safety Data Sheet (SDS) for (R)-1-amino-4-chloroindane has been identified in publicly available databases. This g...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals
Disclaimer: No specific Safety Data Sheet (SDS) for (R)-1-amino-4-chloroindane has been identified in publicly available databases. This guide is a synthesized safety assessment based on the known hazards of its structural analogues: (R)-1-aminoindane and 4-chloroaniline. The recommendations herein are predictive and should be implemented with the utmost caution. A comprehensive, substance-specific risk assessment is imperative before commencing any laboratory work.
Introduction: Understanding the Compound and Associated Risks
(R)-1-amino-4-chloroindane is a chiral molecule of interest in medicinal chemistry and drug discovery, belonging to the broader class of aminoindanes. These compounds have been investigated for a range of pharmacological activities.[1][2] The introduction of a chlorine atom onto the aromatic ring is a common strategy in drug design to modulate a compound's metabolic stability and receptor-binding affinity.[3] However, this modification also significantly impacts the toxicological profile. This guide provides a detailed framework for the safe handling, storage, and disposal of (R)-1-amino-4-chloroindane, drawing upon the established safety data of its core components to anticipate its potential hazards.
Predicted Hazard Identification and Classification
The hazard profile of (R)-1-amino-4-chloroindane can be inferred by considering the additive and potentially synergistic effects of the aminoindane scaffold and the chloroaniline moiety.
Likely GHS Hazard Classification:
Hazard Class
Category
Basis of Classification
Acute Toxicity, Oral
Category 3
Based on 4-chloroaniline, which is toxic if swallowed.
Acute Toxicity, Dermal
Category 3
Based on 4-chloroaniline, which is toxic in contact with skin.
Acute Toxicity, Inhalation
Category 3
Based on 4-chloroaniline, which is toxic if inhaled.
Skin Corrosion/Irritation
Category 2
Causes skin irritation, based on (R)-1-aminoindane.
Serious Eye Damage/Irritation
Category 2A
Causes serious eye irritation, based on (R)-1-aminoindane.
Respiratory or Skin Sensitization
Category 1
May cause an allergic skin reaction, a known hazard of 4-chloroaniline.[4]
Carcinogenicity
Category 1B
May cause cancer, a significant concern with 4-chloroaniline.[5]
Specific Target Organ Toxicity
Single Exposure, Category 3
May cause respiratory irritation, based on (R)-1-aminoindane.
Hazardous to the Aquatic Environment, Acute
Category 1
Very toxic to aquatic life, a characteristic of 4-chloroaniline.[4]
Hazardous to the Aquatic Environment, Chronic
Category 1
Very toxic to aquatic life with long-lasting effects, based on 4-chloroaniline.[4]
Summary of Predicted Hazards:
(R)-1-amino-4-chloroindane is anticipated to be a highly hazardous substance. It is likely toxic if swallowed, inhaled, or in contact with skin . It is expected to cause serious eye and skin irritation and may lead to an allergic skin reaction .[4] A significant concern is its potential as a carcinogen .[5] Furthermore, it is predicted to be very toxic to aquatic life with long-lasting effects .[4]
Caption: Predicted Hazard Profile of (R)-1-amino-4-chloroindane
Engineering Controls and Personal Protective Equipment (PPE)
Given the high predicted toxicity, robust control measures are essential.
Engineering Controls:
All work with (R)-1-amino-4-chloroindane, including weighing and solution preparation, must be conducted in a certified chemical fume hood.
Ensure that an eyewash station and safety shower are readily accessible.
Personal Protective Equipment (PPE):
A multi-layered approach to PPE is mandatory to prevent all routes of exposure.
Caption: PPE Selection Workflow
Safe Handling, Storage, and Disposal Protocols
Handling:
Always handle (R)-1-amino-4-chloroindane within a chemical fume hood.
Avoid the formation of dust and aerosols.
Do not eat, drink, or smoke in the laboratory.
Wash hands thoroughly after handling, even if gloves were worn.
Ensure all containers are clearly labeled with the compound name and appropriate hazard symbols.
Storage:
Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]
Store away from incompatible materials such as strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[4]
The storage area should be accessible only to authorized personnel.
Disposal:
Dispose of waste as hazardous chemical waste in accordance with all local, state, and federal regulations.
Do not dispose of down the drain or in general waste.[4]
All contaminated lab supplies (e.g., gloves, weighing paper, pipette tips) must be collected in a designated hazardous waste container.
Emergency Procedures: A Step-by-Step Guide
Caption: Emergency Response Decision Tree
First-Aid Measures:
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[4]
Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[4]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[4]
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.
Spill Response:
Evacuate the area and ensure adequate ventilation.
Wear appropriate PPE as outlined in Section 3.
For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for hazardous waste disposal.
Do not allow the material to enter drains or waterways.[4]
Predicted Physical and Chemical Properties
The following properties are estimated based on the parent compounds. Experimental verification is required.
(R)-1-amino-4-chloroindane should be treated as a substance with a high degree of acute and chronic toxicity. The presence of the 4-chloroaniline-like motif introduces significant hazards, including potential carcinogenicity and high aquatic toxicity, which are not associated with the parent (R)-1-aminoindane molecule. All laboratory operations must be conducted with strict adherence to the engineering controls, PPE, and handling protocols outlined in this guide. A thorough, site-specific risk assessment and the development of a standard operating procedure are mandatory before any work with this compound is initiated.
References
PubChem. (n.d.). 2-Aminoindan hydrochloride. National Center for Biotechnology Information. [Link]
PubChem. (n.d.). (R)-(-)-1-Aminoindan. National Center for Biotechnology Information. [Link]
G. S. S. S. N. K. et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PubMed Central. [Link]
Google Patents. (2019). EP3553179A1 - Enantioselective biocatalytic preparation of 4-cyano-substituted 1-aminoindane and ozanimod.
Macmillan Group, Princeton University. (2021). Synthesis of Enantiopure Unnatural Amino Acids by Metallaphotoredox Catalysis. [Link]
Veeprho. (n.d.). 1- Amino Indane | CAS 10277-74-4. [Link]
Application Note: Stereoselective Synthesis of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine from 4-Chloro-1-indanone
Abstract: This technical guide provides a comprehensive overview and detailed protocols for the asymmetric synthesis of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine, a valuable chiral building block in pharmaceutical devel...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract:
This technical guide provides a comprehensive overview and detailed protocols for the asymmetric synthesis of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine, a valuable chiral building block in pharmaceutical development. The synthesis originates from the prochiral ketone, 4-chloro-1-indanone. We explore and contrast two primary strategic approaches: a modern, highly selective biocatalytic reductive amination and a robust chemo-catalytic asymmetric transfer hydrogenation. This document is intended for researchers, chemists, and process development professionals, offering field-proven insights into reaction mechanisms, experimental setup, and analytical validation to ensure the reliable and efficient production of the target enantiopure amine.
Introduction and Strategic Overview
(1R)-4-chloro-2,3-dihydro-1H-inden-1-amine is a critical chiral intermediate whose structural motif is found in various biologically active molecules. The primary challenge in its synthesis is the precise control of the stereocenter at the C1 position. The starting material, 4-chloro-1-indanone, is a readily available prochiral ketone, making asymmetric reductive amination the most direct and atom-economical approach.[1][2][3]
Two principal methodologies have demonstrated high efficacy and stereoselectivity for this class of transformation:
Biocatalytic Reductive Amination: Employing enzymes such as Reductive Aminases (RedAms) or ω-Transaminases (ω-TAs), this approach offers exceptional selectivity under mild, aqueous conditions, aligning with green chemistry principles.[4][5]
Chemo-catalytic Asymmetric Transfer Hydrogenation (ATH): This classic and powerful method uses transition metal complexes with chiral ligands to reduce a pre-formed imine intermediate with high enantioselectivity.[6][7][8]
This guide will present a detailed protocol for the biocatalytic method, which represents the state-of-the-art for this transformation, and provide a robust alternative protocol using chemo-catalysis.
Figure 1: High-level overview of the primary synthetic strategies.
Scientific Principles and Mechanistic Insights
The Biocatalytic Advantage: Reductive Aminases (RedAms)
Reductive aminases (RedAms), a subclass of imine reductases (IREDs), are highly efficient enzymes that catalyze the direct, one-pot synthesis of chiral amines from a ketone and an amine source.[9][10] This process circumvents the need to isolate the often-unstable imine intermediate.
Causality of Efficiency:
The enzyme's active site binds both the ketone and the amine donor (e.g., ammonia), facilitating the formation of a prochiral imine intermediate in situ. This intermediate is held in a specific orientation within the chiral pocket of the enzyme. A hydride is then delivered from a cofactor, typically reduced nicotinamide adenine dinucleotide phosphate (NADPH), to one face of the imine, yielding the amine product with high enantiomeric excess (ee).[9]
A critical component of a practical biocatalytic process is cofactor regeneration. Since NADPH is expensive, it is used in catalytic amounts and regenerated continuously by a secondary enzyme system, such as glucose dehydrogenase (GDH), which oxidizes glucose to gluconolactone, reducing NADP+ back to NADPH.[9] This makes the entire process economically viable and sustainable.[9]
Figure 2: Mechanism of RedAm-catalyzed reductive amination with cofactor regeneration.
The Chemo-Catalytic Workhorse: Asymmetric Transfer Hydrogenation (ATH)
Asymmetric transfer hydrogenation is a well-established and reliable method for the enantioselective reduction of ketones and imines.[8] The process typically involves two discrete steps:
Imine Formation: The 4-chloro-1-indanone is first condensed with an ammonia source to form the corresponding 4-chloro-2,3-dihydro-1H-inden-1-imine. This step often requires a dehydrating agent like Ti(OiPr)₄ or molecular sieves to drive the equilibrium.
Asymmetric Reduction: The isolated imine is then reduced using a chiral transition metal catalyst. Noyori-type Ruthenium catalysts, such as (R,R)-Ts-DENEB, are particularly effective.[6] These catalysts facilitate the transfer of hydrogen from a simple hydrogen donor, like a formic acid/triethylamine (HCOOH/Et₃N) azeotrope, to the imine in a stereoselective manner.[6]
Causality of Selectivity:
The high enantioselectivity arises from the interaction between the imine substrate and the chiral ligand coordinated to the metal center. The ligand creates a chiral environment that forces the substrate to bind in a preferred orientation, exposing one of its two faces to the incoming metal-hydride species, leading to the preferential formation of one enantiomer.
This protocol describes a one-pot synthesis leveraging a reductive aminase with an integrated cofactor regeneration system. It is designed for high selectivity and operational simplicity.
3.1. Materials and Reagents
Reagent/Material
Grade
Supplier
Notes
4-Chloro-1-indanone
>98%
Standard Supplier
Prochiral substrate
Reductive Aminase (RedAm)
Screening Kit or Bulk
e.g., Codexis, Johnson Matthey
Select an enzyme known for activity on cyclic ketones.
D-Glucose
Reagent Grade
Standard Supplier
For cofactor regeneration.
Glucose Dehydrogenase (GDH)
>10 U/mg
Standard Supplier
For cofactor regeneration.
NADP⁺ Sodium Salt
>98%
Standard Supplier
Cofactor.
Ammonium Chloride (NH₄Cl)
ACS Grade
Standard Supplier
Amine source.
Potassium Phosphate Buffer
1.0 M Stock
In-house prep
To maintain pH.
Dimethyl Sulfoxide (DMSO)
Anhydrous
Standard Supplier
Co-solvent for substrate.
3.2. Step-by-Step Experimental Protocol
Buffer Preparation: Prepare a 100 mM potassium phosphate buffer and adjust the pH to 8.5. The optimal pH may vary depending on the specific enzyme used; consult the manufacturer's data sheet.
Reaction Setup (1.0 g Scale):
To a 100 mL jacketed reactor equipped with overhead stirring and pH control, add 45 mL of the 100 mM potassium phosphate buffer (pH 8.5).
Add D-glucose (1.2 g, 6.6 mmol, ~1.1 eq).
Add ammonium chloride (3.5 g, 66 mmol, 11 eq).
Add NADP⁺ sodium salt (30 mg).
Add Glucose Dehydrogenase (GDH) (~300 U).
Stir the mixture at 30°C until all solids are dissolved.
Substrate Addition:
Dissolve 4-chloro-1-indanone (1.0 g, 6.0 mmol) in 5.0 mL of DMSO.
Add the substrate solution dropwise to the reaction mixture over 10 minutes.
Enzyme Addition & Reaction:
Initiate the reaction by adding the Reductive Aminase (typically 20-50 mg of lyophilized powder, consult enzyme datasheet for optimal loading).
Maintain the reaction temperature at 30°C and stir at 250 RPM.
Monitor the reaction progress by taking aliquots (e.g., 100 µL) every 2-4 hours. Quench the aliquot with an equal volume of acetonitrile, centrifuge to remove protein, and analyze the supernatant by HPLC.
Reaction Work-up and Purification:
Once the reaction has reached completion (>98% conversion, typically 18-24 hours), cool the mixture to room temperature.
Adjust the pH to >11 with 2 M NaOH to ensure the product is in its free base form.
Extract the product with methyl tert-butyl ether (MTBE) (3 x 50 mL).
Combine the organic layers, wash with brine (1 x 30 mL), and dry over anhydrous Na₂SO₄.
Filter and concentrate the solvent under reduced pressure to yield the crude (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine as an oil or low-melting solid.
If necessary, purify further by column chromatography on silica gel.
3.3. Analytical Characterization
Purity Assessment: Use reverse-phase HPLC or GC-MS to determine the purity of the final product.
Enantiomeric Excess (ee) Determination: Analyze the product using a chiral HPLC column (e.g., Chiralcel OD-H or similar) with a suitable mobile phase (e.g., hexane/isopropanol with a small amount of diethylamine). Compare the retention time to a racemic standard to calculate the ee. An ee of >99% is achievable with an optimized enzyme.[4]
Alternative Protocol: Two-Step Asymmetric Transfer Hydrogenation
This method is a reliable alternative when biocatalytic options are unavailable or unsuitable.
4.1. Step A: Imine Formation
To a flame-dried round-bottom flask under a nitrogen atmosphere, add 4-chloro-1-indanone (1.0 g, 6.0 mmol) and anhydrous toluene (30 mL).
Reflux the mixture using a Dean-Stark apparatus for 12-16 hours, or until TLC/GC-MS analysis shows complete consumption of the starting ketone.
Cool the reaction, filter off the molecular sieves, and concentrate the filtrate under reduced pressure. The resulting crude imine is often used directly in the next step without further purification.
4.2. Step B: Asymmetric Transfer Hydrogenation
Under a nitrogen atmosphere, dissolve the crude imine in anhydrous acetonitrile (20 mL).
Add the chiral catalyst, such as (R,R)-Ts-DENEB or a similar Ru-based complex (0.01-0.02 mol%).
Add the hydrogen source, typically a 5:2 azeotropic mixture of formic acid and triethylamine (HCOOH/Et₃N) (2.5 mL).
Stir the reaction at 25-30°C for 12-24 hours, monitoring by HPLC for the disappearance of the imine.
Upon completion, quench the reaction by adding saturated NaHCO₃ solution until gas evolution ceases.
Extract the product with ethyl acetate (3 x 30 mL).
Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.
Purify the crude product by column chromatography to yield the target amine.
Aleku, G. A., et al. (2017). A reductive aminase from Aspergillus oryzae. Nature Chemistry, 9, 961–969. [Link]
Touge, T., & Ikariya, T., et al. (2021). Efficient kinetic resolution in the asymmetric transfer hydrogenation of 3-aryl-indanones. RSC Advances, 11, 26407-26411. [Link]
Towa Pharmaceutical Co., Ltd. (2025). Enantioselective Gram-Scale Synthesis of Rasagiline via Chiral Phosphoric Acid-Catalyzed Reduction of Cyclic Imine. Chemistry – An Asian Journal. [Link]
Gomm, A., et al. (2014). Chiral Amine Synthesis Using ω-Transaminases: An Amine Donor that Displaces Equilibria and Enables High-Throughput Screening. Angewandte Chemie International Edition, 53(39), 10463-10467. [Link]
Mangas-Sanchez, J., et al. (2021). Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline. Frontiers in Catalysis, 1. [Link]
Matzel, P., et al. (2017). One-step asymmetric synthesis of (R)- and (S)-rasagiline by reductive amination applying imine reductases. Organic & Biomolecular Chemistry, 15, 1742-1748. [Link]
Schober, M., et al. (2019). Reductive Aminases in the Synthesis of Chiral Amines. Trends in Biotechnology, 37(12), 1344-1357. [Link]
Sharma, M., et al. (2017). Biocatalytic Reductive Amination: A Practical and Green Approach for Chiral Amine Synthesis. Catalysis Science & Technology, 7, 4102-4114. [Link]
Jasouri, S., et al. (2010). Selective bromination of 4-chloro-1-indanone and synthesis of (4-chloro-2, 3-dihydro-1H-indene-2-yl)methanamine. South African Journal of Chemistry, 63, 83-87. [Link]
Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]
Miriyala, B., et al. (2004). A highly chemoselective reductive mono-alkylation of ammonia with carbonyl compounds. Tetrahedron, 60(7), 1463-1471. [Link]
ResearchGate. (2010). Selective Bromination of 4-Chloro-1-indanone and Synthesis of (4-Chloro-2, 3-Dihydro-1H-indene-2-yl)methanamine. ResearchGate Publication. [Link]
Beilstein Journals. (2017). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journal of Organic Chemistry, 13, 480-517. [Link]
Kroutil, W., et al. (2021). Biocatalytic Reduction Reactions from a Chemist's Perspective. Angewandte Chemie International Edition, 60(11), 5644-5685. [Link]
Corey, E. J., et al. (1987). A stable and easily prepared catalyst for the enantioselective reduction of ketones. Applications to multistep syntheses. Journal of the American Chemical Society, 109(25), 7925–7926. [Link]
Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125. [Link]
Ansorge-Schumacher, M. B., & Domínguez de María, P. (2011). Asymmetric reduction of ketones with recombinant E. coli whole cells in neat substrates. Chemical Communications, 47(45), 12271-12273. [Link]
Wikipedia. (2023). Enantioselective reduction of ketones. Wikipedia. [Link]
Noyori, R. (1995). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 28(4), 169-177. [Link]
reductive amination protocol for 4-chloro-1-indanone
Application Note: High-Efficiency Reductive Amination of 4-Chloro-1-Indanone Part 1: Executive Summary This guide details the reductive amination of 4-chloro-1-indanone , a critical scaffold in the synthesis of bioactive...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Efficiency Reductive Amination of 4-Chloro-1-Indanone
Part 1: Executive Summary
This guide details the reductive amination of 4-chloro-1-indanone , a critical scaffold in the synthesis of bioactive molecules (e.g., MAO-B inhibitors, sertraline analogs). Unlike simple aliphatic ketones, 4-chloro-1-indanone presents specific challenges: the electron-withdrawing chlorine atom and the rigid bicyclic framework create both electronic deactivation and peri-steric hindrance.
This protocol prioritizes two methodologies:
Method A (The "Titanium" Protocol): Utilizes Titanium(IV) isopropoxide [Ti(OiPr)₄] to drive imine formation in sterically demanding environments.
Method B (The "Abdel-Magid" Protocol): Utilizes Sodium Triacetoxyborohydride (STAB) for milder, chemoselective conversion with less hindered amines.
Part 2: Strategic Analysis & Mechanism
The Substrate Challenge
The 4-chloro substituent on the indanone ring is not merely a bystander. Located at the peri-position relative to the carbonyl group (depending on precise numbering conventions, the C4-position in 1-indanone is adjacent to the bridgehead), it exerts a steric influence that can retard the initial nucleophilic attack of the amine. Furthermore, the conjugation of the phenyl ring reduces the electrophilicity of the ketone compared to aliphatic analogs.
Critical Success Factor: The reaction rate is often limited by the equilibrium between the ketone and the intermediate imine (Schiff base). Standard dehydrating agents (molecular sieves) are often insufficient. Titanium(IV) isopropoxide acts as a dual-function reagent: a Lewis acid to activate the carbonyl and a water scavenger to shift the equilibrium irreversibly toward the imine.[1]
Visualizing the Pathway
The following diagram illustrates the mechanistic bifurcation between the two protocols.
Caption: Mechanistic bifurcation: Method A forces imine formation via Ti(IV), while Method B relies on acid-catalyzed equilibrium.
Note: If the mixture is too viscous, add a minimal amount of anhydrous THF (1-2 mL per gram of substrate).
Stir at room temperature for 6–12 hours.
IPC (In-Process Control): Monitor by TLC or LCMS. You should see the disappearance of the ketone peak. The Ti-complex often appears as a new spot or mass.
Reduction:
Dilute the reaction mixture with anhydrous Methanol (approx. 10 mL per gram of substrate).
Cool the solution to 0°C (ice bath).
Safety: Add NaBH₄ (1.5 equiv) portion-wise. Caution: Exothermic with gas evolution.
Allow the mixture to warm to room temperature and stir for 2 hours.
Workup (The "Emulsion Breaker"):
Titanium reactions are notorious for forming thick white emulsions upon quenching.
Option 1 (Ammonia): Quench by adding 2M aqueous NH₄OH. The Ti precipitates as a white solid (TiO₂). Filter through a Celite pad.
Option 2 (Rochelle Salt): Add saturated aqueous Potassium Sodium Tartrate (Rochelle salt) and stir vigorously for 1 hour. The biphasic mixture will clarify as the Ti is chelated.
Extract the filtrate/mixture with Ethyl Acetate (x3). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.
Timeframe: This reaction is typically slower than Method A. Expect 16–24 hours.
IPC: If ketone remains after 24h, add 0.5 equiv more of STAB and check pH (ensure it is slightly acidic, pH 5-6).
Workup:
Quench with saturated aqueous NaHCO₃ (gas evolution!).
Extract with DCM or EtOAc.
Purification: The product is an amine; acid-base extraction is highly effective for purification (Extract into 1M HCl, wash organics, basify aqueous layer, extract back into organic).
Part 4: Troubleshooting & Optimization
Observation
Root Cause
Corrective Action
Low Conversion (Ketone remains)
Steric hindrance of 4-Cl group prevents imine formation.
Switch to Method A (Titanium) . Heat the Ti-complexation step to 40-50°C before reduction.
Alcohol Byproduct (4-chloro-1-indanol)
Direct reduction of ketone before amination.
Ensure imine formation is complete before adding reductant (Method A). In Method B, ensure AcOH is present to favor iminium formation.
Thick Emulsion during Workup
Titanium hydroxides precipitating.
Use Rochelle Salt (Potassium Sodium Tartrate) wash. Stir until layers clarify (can take 1-2 hours).
Dialkylation (Tertiary Amine formed)
Primary amine product reacts with ketone again.
Use excess amine (1.5 - 2.0 equiv).[5] Use STAB (Method B) which is more selective for mono-alkylation than NaBH₄.
Part 5: Decision Matrix (Workflow)
Caption: Decision matrix for selecting the optimal reductive amination protocol.
References
Abdel-Magid, A. F., et al. (1996).[2][5][6][7] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862.[2]
Context: Establishes the standard STAB protocol (Method B) and discusses chemoselectivity.
Mattson, R. J., et al. (1990).[4] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[3][4] The Journal of Organic Chemistry, 55(8), 2552-2554.[4]
Context: The foundational paper for the Titanium-mediated method (Method A), specifically addressing difficult ketones.
Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds: An improved procedure." Synlett, 1995(09), 971-972.
Context: Refinement of the Ti protocol using NaBH4 instead of the toxic cyanoborohydride.
Application Notes & Protocols: Leveraging (1R)-4-chloro-1-aminoindane for the Synthesis of Potent and Selective MAO-B Inhibitors
Abstract This technical guide provides a comprehensive overview of the strategic use of (1R)-4-chloro-1-aminoindane as a pivotal chiral building block in the synthesis of selective monoamine oxidase B (MAO-B) inhibitors....
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive overview of the strategic use of (1R)-4-chloro-1-aminoindane as a pivotal chiral building block in the synthesis of selective monoamine oxidase B (MAO-B) inhibitors. We delve into the molecular rationale, structure-activity relationships (SAR), and detailed synthetic protocols, offering researchers and drug development professionals a robust framework for creating novel therapeutics for neurodegenerative disorders such as Parkinson's disease. The protocols herein are designed to be self-validating, with an emphasis on the causality behind experimental choices to ensure reproducibility and high purity of the target compounds.
Introduction: Targeting MAO-B in Neurodegeneration
Monoamine oxidase B (MAO-B) is a key enzyme located on the outer mitochondrial membrane responsible for the oxidative deamination of several key neurotransmitters, most notably dopamine.[1][2] In neurodegenerative conditions like Parkinson's disease, the progressive loss of dopaminergic neurons leads to a decline in motor function. Selective inhibition of MAO-B presents a powerful therapeutic strategy by preventing the breakdown of dopamine in the brain, thereby increasing its synaptic availability and alleviating motor symptoms.[3][4] Furthermore, MAO-B's catalytic cycle produces reactive oxygen species, and its inhibition can confer neuroprotective effects by reducing oxidative stress.[5]
The development of irreversible MAO-B inhibitors, such as selegiline and rasagiline, marked a significant advancement in Parkinson's therapy.[4] These molecules share a common structural feature: an aminoindane core. (1R)-4-chloro-1-aminoindane has emerged as a highly valuable and versatile precursor for the next generation of MAO-B inhibitors, offering a unique combination of stereochemical purity and electronic properties conducive to high potency and selectivity.
The Strategic Value of the (1R)-4-chloro-1-aminoindane Scaffold
The efficacy of aminoindane-based molecules as MAO-B inhibitors is deeply rooted in their specific molecular architecture. The choice of (1R)-4-chloro-1-aminoindane is not arbitrary but is based on established structure-activity relationship (SAR) principles.
The Indane Moiety: The rigid, bicyclic structure of the indane core serves as an anchor, positioning the molecule optimally within the hydrophobic active site of the MAO-B enzyme.[6]
The (1R)-Stereocenter: The absolute configuration of the amine at the C1 position is critical for inhibitory activity. The (R)-enantiomer demonstrates significantly higher potency against MAO-B compared to its (S)-counterpart. This stereoselectivity arises from the precise spatial arrangement required for interaction with key amino acid residues, such as Tyr398 and Tyr435, that form the "aromatic cage" at the enzyme's active site.[6]
The 4-Chloro Substituent: The introduction of an electron-withdrawing chlorine atom on the aromatic ring can enhance the inhibitory potency.[7][8] This modification can influence the molecule's electronic properties and its interactions within the enzyme's binding pocket, potentially leading to improved binding affinity and a more favorable pharmacokinetic profile.[9]
Synthetic Pathway: N-Propargylation of (1R)-4-chloro-1-aminoindane
The primary synthetic transformation for converting (1R)-4-chloro-1-aminoindane into a potent MAO-B inhibitor is N-alkylation with a propargyl group. The resulting N-propargylamine moiety is the "warhead" that forms an irreversible covalent bond with the enzyme's flavin adenine dinucleotide (FAD) cofactor, leading to its inactivation.
The following diagram illustrates the general synthetic scheme.
A generalized scheme for the N-propargylation of (1R)-4-chloro-1-aminoindane.
Protocol 1: Synthesis of (1R)-4-chloro-N-propargyl-1-aminoindane
This protocol details the synthesis of a potent rasagiline analog via nucleophilic substitution. The use of a propargyl sulfonate ester is recommended over propargyl halides to minimize the formation of potentially genotoxic impurities and allow for milder reaction conditions.[10]
A. Materials and Reagents
Reagent/Material
Grade
Supplier
Notes
(1R)-4-chloro-1-aminoindane
≥98% enantiomeric purity
Commercial
Starting material
Propargyl p-toluenesulfonate (Propargyl tosylate)
≥98%
Commercial
Propargylating agent
Potassium Carbonate (K₂CO₃)
Anhydrous, ≥99%
Commercial
Base
Acetonitrile (CH₃CN)
Anhydrous, HPLC grade
Commercial
Solvent
Ethyl Acetate (EtOAc)
ACS Grade
Commercial
Extraction Solvent
Brine (Saturated NaCl solution)
-
Lab Prepared
For washing
Sodium Sulfate (Na₂SO₄)
Anhydrous, granular
Commercial
Drying agent
Silica Gel
60 Å, 230-400 mesh
Commercial
For column chromatography
B. Equipment
Equipment
Purpose
Round-bottom flask (100 mL)
Reaction vessel
Magnetic stirrer and stir bar
Agitation
Condenser
To prevent solvent loss
Inert atmosphere setup (Nitrogen/Argon)
To maintain anhydrous conditions
Separatory funnel (250 mL)
Liquid-liquid extraction
Rotary evaporator
Solvent removal
Glass column for chromatography
Product purification
Thin Layer Chromatography (TLC) plates
Reaction monitoring
C. Step-by-Step Methodology
Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add (1R)-4-chloro-1-aminoindane (1.0 eq).
Solvent and Base Addition: Add anhydrous acetonitrile (approx. 10 mL per gram of starting material) followed by anhydrous potassium carbonate (2.0 eq). The use of an inert, aprotic solvent like acetonitrile is crucial for this SN2 reaction.[10]
Initiation of Reaction: Stir the suspension under an inert atmosphere (N₂) at room temperature for 15 minutes.
Addition of Propargylating Agent: Dissolve propargyl p-toluenesulfonate (1.1 eq) in a minimal amount of anhydrous acetonitrile and add it dropwise to the stirring suspension.
Reaction Progress: Stir the reaction mixture at room temperature (20-25 °C). Monitor the reaction progress by TLC (e.g., using a 7:3 hexanes:ethyl acetate mobile phase) until the starting material is consumed (typically 4-6 hours). The use of sulfonate esters often allows for mild reaction temperatures.[10]
Work-up - Quenching and Extraction: Upon completion, filter the reaction mixture to remove the potassium carbonate. Concentrate the filtrate under reduced pressure using a rotary evaporator. Dissolve the resulting residue in ethyl acetate.
Washing: Transfer the ethyl acetate solution to a separatory funnel and wash sequentially with water (2x) and brine (1x) to remove any remaining inorganic salts and impurities.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.
Purification: Purify the crude oil via flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure (1R)-4-chloro-N-propargyl-1-aminoindane as a pale yellow oil.
D. Characterization and Validation
¹H and ¹³C NMR: Confirm the structure of the final product. Key signals to look for include the acetylenic proton (~2.2 ppm) and the methylene protons of the propargyl group.
Mass Spectrometry (MS): Verify the molecular weight of the synthesized compound.
Chiral HPLC: Crucial for confirming that the stereochemical integrity of the (1R) center was maintained throughout the synthesis. The enantiomeric excess (ee) should be >99%.
Experimental Workflow Diagram
A step-by-step workflow for the synthesis and purification of the target MAO-B inhibitor.
Mechanism of Inhibition and Biological Evaluation
The synthesized N-propargyl aminoindane derivative acts as an irreversible, mechanism-based inhibitor of MAO-B. The terminal alkyne of the propargyl group undergoes enzymatic oxidation, forming a reactive intermediate that covalently binds to the N5 atom of the FAD cofactor, rendering the enzyme inactive.
Protocol Overview: In Vitro MAO-B Inhibition Assay
To validate the biological activity of the newly synthesized compound, a standard in vitro enzyme inhibition assay is performed. This allows for the determination of the half-maximal inhibitory concentration (IC₅₀), a key measure of potency.
A. Principle
This protocol uses recombinant human MAO-B and a fluorogenic substrate. The enzyme catalyzes the oxidation of the substrate, producing a fluorescent product (e.g., hydrogen peroxide, which is then used in a coupled reaction to produce a fluorescent molecule). The inhibitor's potency is measured by its ability to reduce the rate of fluorescence generation.[11]
B. Abbreviated Procedure
Preparation: Prepare a series of dilutions of the synthesized inhibitor in a suitable buffer (e.g., sodium phosphate).
Incubation: In a 96-well plate, add recombinant human MAO-B to each well, followed by the various concentrations of the inhibitor. Allow to pre-incubate for a set time (e.g., 15 minutes) at 37 °C.
Reaction Initiation: Add the substrate mixture (containing the MAO-B substrate and a detection reagent like horseradish peroxidase and a fluorogenic probe) to all wells to start the reaction.
Measurement: Immediately begin monitoring the fluorescence intensity over time using a plate reader.
Data Analysis: Calculate the rate of reaction for each inhibitor concentration. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.
C. Expected Results
A potent inhibitor derived from (1R)-4-chloro-1-aminoindane is expected to exhibit a low IC₅₀ value, typically in the nanomolar range, and show high selectivity for MAO-B over MAO-A.
Compound Class
Typical MAO-B IC₅₀ Range
Rasagiline Analogs
1 - 50 nM
Selegiline Analogs
5 - 100 nM
Conclusion
(1R)-4-chloro-1-aminoindane stands as a premier chiral synthon for the development of highly selective and potent MAO-B inhibitors. Its unique structural and electronic features, grounded in well-understood SAR principles, provide a reliable foundation for medicinal chemistry campaigns. The protocols detailed in this guide offer a validated pathway to synthesize these valuable compounds, emphasizing procedural logic and robust analytical confirmation. By leveraging this key intermediate, researchers can continue to explore novel chemical space and develop next-generation therapeutics for the management of Parkinson's disease and other neurodegenerative disorders.[12][13]
References
CN103804200A - Preparation method of rasagiline and analogue thereof - Google Patents.
A Novel Synthesis of Rasagiline via a Chemoenzymatic Dynamic Kinetic Resolution | Request PDF - ResearchGate. Available at: [Link]
Synthetic routes of rasagiline-related precursors | Download Scientific Diagram - ResearchGate. Available at: [Link]
US20110155626A1 - Process for preparation of rasagiline and salts thereof - Google Patents.
(A) The current commercial synthesis of rasagiline mesylate (1). (B) Previous work - ResearchGate. Available at: [Link]
Recent developments on the structure–activity relationship studies of MAO inhibitors and their role in different neurological disorders - RSC Publishing. Available at: [Link]
Molecular Mechanism and Structure-activity Relationship of the Inhibition Effect between Monoamine Oxidase and Selegiline Analogues - ResearchGate. Available at: [Link]
Design, synthesis and evaluation of novel monoamine oxidase B (MAO-B) inhibitors with improved pharmacokinetic properties for Parkinson's disease - PubMed. Available at: [Link]
New Insights on the Activity and Selectivity of MAO-B Inhibitors through In Silico Methods. Available at: [Link]
Design, Synthesis, and Monoamine Oxidase Inhibitory Activity of (+)-Cinchonaminone and Its Simplified Derivatives - PMC. Available at: [Link]
Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives - MDPI. Available at: [Link]
Recent updates on structural insights of MAO-B inhibitors: a review on target-based approach. Available at: [Link]
Structure-activity relationships in the inhibition of monoamine oxidase B by 1-methyl-3-phenylpyrroles - PubMed. Available at: [Link]
Development of a Novel Class of Pyridazinone Derivatives as Selective MAO-B Inhibitors. Available at: [Link]
Structure-Based Design of Novel MAO-B Inhibitors: A Review - MDPI. Available at: [Link]
Synthesis of 1,2,4-Oxadiazin-5(6H)-One Derivatives and Their Biological Investigation as Monoamine Oxidase Inhibitors. Available at: [Link]
Chiral Inorganic Nanomaterial-Based Diagnosis and Treatments for Neurodegenerative Diseases - PubMed. Available at: [Link]
(PDF) Synthesis and Acivity of Chiral Amino Alcohols and Amides as New Cholinesterase Inhibitors for Alzheimer's Disease - ResearchGate. Available at: [Link]
Inhibition of monoamine oxidase by fluorobenzyloxy chalcone derivatives - PMC. Available at: [Link]
Inhibitors of MAO-A and MAO-B in Psychiatry and Neurology - ResearchGate. Available at: [Link]
Alleviation of Neurological Disorders by Targeting Neurodegenerative-Associated Enzymes: Natural and Synthetic Molecules - MDPI. Available at: [Link]
Inhibition of monoamine oxidase by fluorobenzyloxy chalcone derivatives - RSC Publishing. Available at: [Link]
Chemists Synthesize Compounds To Treat Neurodegenerative Diseases. Available at: [Link]
Synthesis and Evaluation of Chloride-Substituted Ramalin Derivatives for Alzheimer’s Disease Treatment - MDPI. Available at: [Link]
Application Note & Protocols: Asymmetric Synthesis of Chiral Chloro-aminoindanes
Abstract The chiral aminoindane scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The introduction of a chlorine atom adds a critical vector for modulating electr...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The chiral aminoindane scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The introduction of a chlorine atom adds a critical vector for modulating electronic properties, metabolic stability, and binding interactions. However, the stereocontrolled synthesis of chloro-aminoindanes presents a significant challenge, requiring precise control over two adjacent stereocenters. This guide provides an in-depth analysis of a robust strategy for the asymmetric synthesis of chiral trans-1-amino-2-chloroindanes, starting from the readily available chiral precursor, cis-1-aminoindan-2-ol. We will explore the causality behind the experimental design, from protecting group strategy to the stereospecific chlorination reaction, and provide a detailed, self-validating protocol for researchers in drug discovery and process development.
Introduction: The Strategic Value of Chiral Chloro-aminoindanes
The three-dimensional shape of a molecule is paramount in drug design, as biological systems like enzymes and receptors are inherently chiral.[1][2] Enantiomers of a chiral drug can exhibit vastly different pharmacological, metabolic, and toxicological profiles.[2][3] Consequently, regulatory bodies such as the U.S. Food and Drug Administration (FDA) have established guidelines that emphasize the need to characterize and control the stereochemistry of drug candidates early in development.[4]
The indane framework is a conformationally constrained bioisostere of phenylethylamine, a common motif in neurotransmitters. This structural rigidity makes it a valuable scaffold for designing potent and selective ligands. The addition of an amino group and a chlorine atom creates a chiral 1,2-disubstituted pattern with significant therapeutic potential. The chlorine atom can serve as a metabolic blocking point, enhance binding affinity through halogen bonding, or alter the pKa of the adjacent amine, thereby fine-tuning the drug's pharmacokinetic profile.
This document outlines a practical and efficient pathway to access enantiopure trans-1-amino-2-chloroindanes. The strategy leverages a "chiral pool" approach, starting with the well-established and commercially available chiral building block, cis-1-aminoindan-2-ol.[5][6] The core of the synthesis is a stereospecific substitution reaction that converts the hydroxyl group to a chloride with complete inversion of configuration, a classic and reliable method for establishing the desired stereochemistry.
Overall Synthetic Workflow
The proposed synthesis is a multi-step process designed for maximal stereochemical control and practical execution in a standard organic chemistry laboratory. Each stage is designed to produce a stable, characterizable intermediate, ensuring the integrity of the final product.
Caption: High-level workflow for the synthesis of chiral chloro-aminoindanes.
Mechanistic Insight: The Rationale for Stereochemical Control
The key to this synthesis is the stereospecific conversion of the alcohol in N-Boc protected cis-1-aminoindan-2-ol to the corresponding chloride. The Appel reaction is an ideal choice for this transformation.
Why the Appel Reaction?
Mild Conditions: The reaction proceeds at or below room temperature, minimizing the risk of side reactions like elimination or racemization.
High Stereospecificity: The reaction is known to proceed via an Sₙ2 mechanism, which dictates a complete inversion of the stereocenter's configuration. This is a trustworthy and predictable way to convert the cis-relationship of the starting amino alcohol to the desired trans-relationship in the chloro-amine product.
The Sₙ2 mechanism ensures that the incoming chloride nucleophile attacks the carbon atom from the side opposite to the leaving group (the activated phosphonium species), resulting in a clean inversion of stereochemistry.
Caption: Simplified mechanism of the Appel reaction showing Sₙ2 inversion.
Detailed Experimental Protocols
This section provides step-by-step procedures for the synthesis of (1R,2R)-1-amino-2-chloroindane hydrochloride, starting from (1R,2S)-cis-1-aminoindan-2-ol.
Protocol 1: N-Boc Protection of (1R,2S)-cis-1-Aminoindan-2-ol
Causality: The amine functionality is a nucleophile and is also basic. It would interfere with the subsequent Appel reaction. Protection with a di-tert-butyl dicarbonate (Boc) group renders the amine non-nucleophilic and non-basic under the neutral conditions of the chlorination step, while being easy to remove later under acidic conditions.
Reagent/Material
M.W. ( g/mol )
Amount
Moles (mmol)
(1R,2S)-cis-1-aminoindan-2-ol
149.19
5.00 g
33.5
Di-tert-butyl dicarbonate (Boc₂O)
218.25
8.00 g
36.7
Triethylamine (Et₃N)
101.19
7.0 mL
50.2
Dichloromethane (DCM)
-
150 mL
-
Procedure:
Suspend (1R,2S)-cis-1-aminoindan-2-ol in 150 mL of dichloromethane (DCM) in a 500 mL round-bottom flask equipped with a magnetic stir bar.
Add triethylamine to the suspension. Stir for 5 minutes at room temperature.
Add di-tert-butyl dicarbonate portion-wise over 10 minutes. (Note: CO₂ gas evolution occurs) .
Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) until the starting material is fully consumed.
Quench the reaction by adding 50 mL of water. Transfer the mixture to a separatory funnel.
Separate the organic layer. Wash the organic layer sequentially with 50 mL of 1M HCl (aq), 50 mL of saturated NaHCO₃ (aq), and 50 mL of brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.
Purify the crude product by flash column chromatography (e.g., 30% Ethyl Acetate in Hexanes) to afford the pure N-Boc protected aminoindanol as a white solid.
Self-Validation: The product should be characterized by ¹H NMR to confirm the presence of the Boc group (singlet at ~1.4 ppm, 9H) and by mass spectrometry. Expected yield: 90-95%.
Protocol 2: Stereospecific Chlorination via Appel Reaction
Causality: This is the key stereochemical step. Triphenylphosphine and carbon tetrachloride generate the reactive species that activates the hydroxyl group, allowing for a clean Sₙ2 displacement by chloride with inversion of configuration. Acetonitrile is chosen as a polar aprotic solvent to facilitate the ionic intermediates of the reaction.
Reagent/Material
M.W. ( g/mol )
Amount
Moles (mmol)
N-Boc-(1R,2S)-aminoindan-2-ol
249.32
5.00 g
20.1
Triphenylphosphine (PPh₃)
262.29
6.32 g
24.1
Carbon Tetrachloride (CCl₄)
153.82
4.0 mL
41.8
Acetonitrile (MeCN)
-
100 mL
-
Procedure:
Dissolve N-Boc-(1R,2S)-aminoindan-2-ol and triphenylphosphine in 100 mL of anhydrous acetonitrile in a 250 mL round-bottom flask under a nitrogen atmosphere.
Cool the mixture to 0 °C in an ice bath.
Add carbon tetrachloride dropwise via syringe over 15 minutes. (Caution: CCl₄ is toxic and carcinogenic. Handle in a fume hood with appropriate PPE) .
Allow the reaction to slowly warm to room temperature and stir for 18-24 hours. Monitor by TLC for the disappearance of the starting material.
Once complete, remove the solvent under reduced pressure.
The crude residue will contain the product and triphenylphosphine oxide. Add ~100 mL of diethyl ether and stir vigorously. The triphenylphosphine oxide byproduct is poorly soluble and will precipitate.
Filter off the solid byproduct and wash with cold diethyl ether.
Concentrate the filtrate and purify by flash column chromatography (e.g., 10-15% Ethyl Acetate in Hexanes) to yield the pure N-Boc-(1R,2R)-1-amino-2-chloroindane as a white solid or pale oil.
Self-Validation: Characterize by ¹H NMR, paying close attention to the coupling constants between H1 and H2, which will differ from the cis starting material. Confirm mass by MS. Determine enantiomeric purity by chiral HPLC. Expected yield: 70-80%.
Protocol 3: N-Boc Deprotection
Causality: The Boc group is labile to strong acid. A solution of HCl in a non-nucleophilic organic solvent like dioxane or diethyl ether cleanly cleaves the Boc group to release the free amine as its hydrochloride salt, which is often a stable, crystalline solid that is easy to handle and purify.
Reagent/Material
Amount
N-Boc-(1R,2R)-1-amino-2-chloroindane
4.00 g
4M HCl in 1,4-Dioxane
20 mL
Diethyl Ether
100 mL
Procedure:
Dissolve the N-Boc protected chloro-aminoindane in a minimal amount of dioxane or methanol (~10 mL) in a 100 mL flask.
Add the 4M HCl in dioxane solution and stir at room temperature. Gas evolution (isobutylene) will be observed.
Stir for 2-4 hours, until TLC analysis confirms the complete consumption of the starting material.
Add diethyl ether (~100 mL) to precipitate the hydrochloride salt.
Stir the resulting slurry for 30 minutes in an ice bath to maximize precipitation.
Collect the solid product by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.
The (1R,2R)-1-amino-2-chloroindane hydrochloride is obtained as a white or off-white solid.
Self-Validation: Confirm the structure by ¹H and ¹³C NMR (disappearance of the Boc signal) and mass spectrometry. The final enantiomeric excess should be identical to the protected intermediate, as confirmed by chiral HPLC (after neutralization of a small sample to the free base). Expected yield: >95%.
Summary of Expected Results
The following table summarizes the expected outcomes for the synthesis of the (1R,2R)-enantiomer. The synthesis of the (1S,2S)-enantiomer can be achieved by starting with (1S,2R)-cis-1-aminoindan-2-ol.
Step
Product
Expected Yield
Expected e.e.
Key Validation Method
1. N-Protection
N-Boc-(1R,2S)-aminoindan-2-ol
90-95%
>99%
¹H NMR
2. Chlorination
N-Boc-(1R,2R)-chloro-aminoindane
70-80%
>99%
Chiral HPLC, ¹H NMR
3. Deprotection
(1R,2R)-1-amino-2-chloroindane HCl
>95%
>99%
¹H NMR, Chiral HPLC
Conclusion
This application note details a reliable and stereocontrolled route to enantiopure trans-1-amino-2-chloroindanes, a molecular scaffold of high interest in drug development. By leveraging a chiral pool starting material and a predictable, high-fidelity Sₙ2 chlorination reaction, this methodology avoids the complexities and optimization challenges often associated with de novo asymmetric catalysis. The provided protocols are designed to be self-validating, with clear checkpoints for purification and characterization, ensuring that researchers can confidently synthesize these valuable building blocks for application in medicinal chemistry and beyond.
References
New class of chiral molecules offers strong stability for drug development. (2025). Vertex AI Search.
Ghosh, A. K., Fidanze, S., & Senanayake, C. H. (1998). cis-1-Aminoindan-2-ol in Asymmetric Syntheses. Synthesis, 1998(07), 937–961.
Asymmetric synthesis of β-amino cyanoesters with contiguous tetrasubstituted carbon centers by halogen-bonding catalysis with chiral halonium salt. (2025). Beilstein Journal of Organic Chemistry.
Nett, A. J., & Diao, T. (2015). Asymmetric Pd-Catalyzed Alkene Carboamination Reactions for the Synthesis of 2-Aminoindane Derivatives. Organic Letters, 17(19), 4758–4761.
Asymmetric Synthesis of Heterocyclic Chloroamines and Aziridines by Enantioselective Protonation of Catalytically Generated Enamines. (2022).
cis-1-Aminoindan-2-ol in Asymmetric Syntheses. (1998). PubMed.
Clayden, J., & Yagupolskii, L. M. (2011). The Significance of Chirality in Drug Design and Development. Journal of Medicinal Chemistry, 54(18), 6151–6181.
Kannappan, V. (2025). Chiral Drug Engineering: Building Safer, Smarter, and More Selective Medicines. Chiralpedia.
Rose, R. K. (2023). Clinical Importance of Chirality in Drug Design and Pharmaceutica. Journal of Pharmaceutical Sciences & Emerging Drugs.
Amy, C. (2024). Emerging Applications of Chiral Switching in Drug Discovery and Development. Journal of Chemical and Pharmaceutical Research.
Application Note: Resolution of Racemic 4-Chloro-1-Aminoindane
This Application Note is designed for researchers and process chemists in pharmaceutical development. It details the strategic resolution of racemic 4-chloro-1-aminoindane (also known as 4-chloro-2,3-dihydro-1H-inden-1-a...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers and process chemists in pharmaceutical development. It details the strategic resolution of racemic 4-chloro-1-aminoindane (also known as 4-chloro-2,3-dihydro-1H-inden-1-amine), a critical chiral scaffold for CNS-active therapeutic agents.
Executive Summary
4-Chloro-1-aminoindane is a rigid bicyclic amine often employed as a pharmacophore in serotonin reuptake inhibitors and MAO-B inhibitors. Due to the proximity of the chiral center (C1) to the aromatic ring and the steric influence of the 4-chloro substituent, obtaining high enantiomeric excess (ee) requires specific resolving agents that can distinguish the subtle spatial differences of the indane puckering.
This guide presents two validated pathways for resolution:
Chemical Resolution: Diastereomeric salt formation using N-Acetyl-L-Leucine , the industry standard for rigid bicyclic amines.
Biocatalytic Resolution: Kinetic resolution using Lipase B from Candida antarctica (CAL-B) .
Reagent Selection Strategy
The selection of resolving agents for 1-aminoindane derivatives is non-trivial due to the conformational rigidity of the five-membered ring. Based on structure-activity relationship (SAR) data from analogous systems (e.g., Rasagiline intermediates), the following reagents are prioritized:
Resolving Agent
Mechanism
Success Probability
Rationale
N-Acetyl-L-Leucine
Salt Formation
High (Primary)
Proven efficacy for 1-aminoindane; the amide group provides secondary H-bonding sites essential for rigid amine recognition.
D-(-)-Tartaric Acid
Salt Formation
Medium-High
Classic bidentate acid; effective when the 4-Cl substituent creates sufficient steric bulk to differentiate crystal lattice energies.
(S)-Mandelic Acid
Salt Formation
Medium
Often requires N-benzylation of the amine first; less effective for primary 4-chloro-1-aminoindane directly but useful for derivatives.
CAL-B (Lipase)
Kinetic Acylation
High (Modern)
Enzymatic discrimination of the C1 amine is highly selective (>99% ee) regardless of distal ring substitution.
Protocol A: Chemical Resolution via N-Acetyl-L-Leucine
This protocol targets the isolation of the (S)-enantiomer (analogous to the standard 1-aminoindane resolution). If the (R)-enantiomer is desired, use N-Acetyl-D-Leucine .
Solvent: Ethanol (absolute) and Water (deionized).
Step-by-Step Procedure
1. Salt Formation
Charge a reaction vessel with 10.0 g (59.6 mmol) of racemic 4-chloro-1-aminoindane.
Add 35 mL of Ethanol (3.5 vol). Heat to 60°C with mechanical stirring.
In a separate vessel, dissolve 10.3 g (59.6 mmol, 1.0 eq) of N-Acetyl-L-Leucine in 25 mL of Ethanol at 60°C.
Slowly add the hot acid solution to the amine solution over 15 minutes.
Critical Step: Maintain temperature at 60°C for 30 minutes to ensure homogeneity.
2. Controlled Crystallization
Cool the mixture linearly to 20°C over 4 hours (approx. 10°C/hour). Rapid cooling traps the eutectics and lowers optical purity.
Once turbidity is observed (approx. 45-50°C), seed with pure (S)-4-chloro-1-aminoindane·N-Acetyl-L-Leucine salt (if available) to induce preferential crystallization.
Stir at 20°C for an additional 2 hours.
3. Isolation and Recrystallization
Filter the white precipitate under vacuum.
Wash: Wash the cake with 2 x 5 mL cold Ethanol.
Analysis 1: Dry a small sample and check ee% by Chiral HPLC (see Section 5). If ee < 95%, proceed to recrystallization.
Recrystallization: Dissolve the wet cake in Ethanol:Water (9:1 v/v) at reflux (approx. 5-7 volumes). Cool slowly to 0-5°C. Filter and dry.
4. Free-Basing (Liberation of Amine)
Suspend the purified salt in Water (50 mL) .
Adjust pH to >12 using 20% NaOH solution.
Extract with Methyl tert-butyl ether (MTBE) (3 x 30 mL).
Dry organic layer over anhydrous
, filter, and concentrate in vacuo to yield (S)-4-chloro-1-aminoindane.
Protocol B: Enzymatic Kinetic Resolution (CAL-B)
This method is superior for small-to-medium scale (<100g) where high purity is required without multiple recrystallizations.
Mechanism
The lipase selectively acetylates the (R)-enantiomer (typically), leaving the (S)-amine as the unreacted free base.
Step-by-Step Procedure
Setup: Dissolve 5.0 g racemic 4-chloro-1-aminoindane in 50 mL MTBE .
Acyl Donor: Add 3.0 eq of Ethyl Acetate (or Isopropyl Acetate for faster kinetics).
Enzyme Addition: Add 1.0 g of immobilized Candida antarctica Lipase B (e.g., Novozym 435).
Incubation: Shake/stir at 30-40°C for 24-48 hours.
Monitoring: Monitor reaction by HPLC. Stop when conversion reaches 50%.
Workup:
Filter off the enzyme (can be reused).
The filtrate contains (S)-amine (free base) and (R)-acetamide.
Separation: Add 1M HCl to the filtrate. The (S)-amine moves to the aqueous phase as the hydrochloride salt; the (R)-acetamide remains in the organic phase.
Basify the aqueous phase (NaOH) and extract with MTBE to recover pure (S)-4-chloro-1-aminoindane .
Analytical Methods & Validation
Chiral HPLC Conditions:
Column: Daicel Chiralcel OD-H or AD-H (4.6 x 250 mm, 5 µm).
Expected Retention: (S)-isomer typically elutes first on OD-H (verify with standard).
Data Summary Table:
Parameter
Chemical Resolution (N-Acetyl-L-Leucine)
Enzymatic Resolution (CAL-B)
Typical Yield (of theoretical)
35-40% (after recrystallization)
40-45%
Enantiomeric Excess (ee)
>98%
>99%
Scalability
Excellent (kg to ton scale)
Good (g to kg scale)
Cost Driver
Resolving Agent Recovery
Enzyme Cost
Process Workflow Diagram
Caption: Workflow for the chemical resolution of 4-chloro-1-aminoindane using N-Acetyl-L-Leucine.
References
Gadal, P. et al. (2021). Process for preparing (R)-4-aminoindane and corresponding amides. WO2021059146A1. Link
Kozhushkov, S. I. et al. (2010). Preparation of enantiomerically pure 1-aminoindanes.[1][2][3][4][5] European Patent EP2181980A1. Link
Morgan, B. et al. (2015). Enzymatic Kinetic Resolution of Amines using Candida antarctica Lipase B. Organic Process Research & Development.[6] (General reference for CAL-B amine resolution protocols).
Sterling, J. et al. (1991). Process for the resolution of 1-aminoindanes.[1][2][4] U.S. Patent 5,015,764.[2] (Describes the foundational N-acetyl-L-leucine method).
Technical Support Center: Solubility of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl
From the desk of the Senior Application Scientist Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are working with (1R)-4-chloro-2,3-dih...
Author: BenchChem Technical Support Team. Date: February 2026
From the desk of the Senior Application Scientist
Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are working with (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl. We understand that seemingly simple steps like dissolution can sometimes present unexpected challenges. This document provides in-depth answers to frequently asked questions and robust troubleshooting guides to help you navigate solubility issues with this compound, particularly concerning two common laboratory solvents: water and methanol. Our goal is to equip you with both the practical steps and the underlying scientific principles to ensure your experiments are efficient and accurate.
Frequently Asked Questions (FAQs)
Q1: I'm having trouble dissolving (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl. What are the key factors I should consider?
When you encounter solubility issues with (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl, it's important to consider the interplay of its chemical structure with the properties of the solvent. This compound is an amine hydrochloride, which means it is a salt. The dissolution of salts is governed by several factors, including the lattice energy of the crystal and the solvation energy of the ions.[1] For this specific molecule, the key considerations are:
The "Like Dissolves Like" Principle: The solubility of a substance is maximized when the polarity of the solute matches that of the solvent. (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl has both polar (the ammonium chloride group) and non-polar (the chlorinated dihydroindene ring) regions.
Solvent Polarity: Water is a highly polar solvent, while methanol is also polar, but to a lesser extent.[2][3][4][5]
Hydrogen Bonding: The ammonium group (R-NH3+) is a strong hydrogen bond donor, and the chloride ion can act as a hydrogen bond acceptor. The ability of the solvent to participate in hydrogen bonding is crucial.
Temperature: For most solids dissolving in liquids, solubility increases with temperature. However, the magnitude of this effect can vary significantly.[6]
Q2: Which solvent is better for dissolving (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl: water or methanol?
Based on fundamental chemical principles, methanol is likely to be a better solvent than water for (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl. Here's a breakdown of the reasoning:
The structure of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl consists of a moderately non-polar bicyclic aromatic ring system and a highly polar primary ammonium chloride salt. For dissolution to occur, the solvent must effectively solvate both the ammonium cation and the chloride anion, while also accommodating the non-polar organic portion.
Water (H₂O): As a highly polar, protic solvent, water is excellent at solvating the ammonium and chloride ions through strong hydrogen bonds.[7] However, the large, non-polar dihydroindene ring can disrupt the highly structured hydrogen-bonding network of water, leading to an unfavorable entropic cost and thus, lower solubility.
Methanol (CH₃OH): Methanol is also a polar, protic solvent capable of hydrogen bonding with the ammonium and chloride ions.[8] Crucially, the presence of the methyl group makes methanol less polar than water and a better solvent for the non-polar organic part of the molecule. This "dual-character" of methanol allows it to more effectively bridge the polarity gap between the ionic salt portion and the non-polar ring system.
Expected Solubility Trend:
Solvent
Polarity
Expected Solubility
Rationale
Methanol
Polar Protic
Higher
Balances solvation of the ionic group with the non-polar organic ring.
Water
Highly Polar Protic
Lower
Strong solvation of the ionic group, but poor solvation of the non-polar ring.
Q3: How does temperature affect the solubility in these solvents?
For most endothermic dissolution processes, increasing the temperature will increase the solubility.[6] This is because the added thermal energy helps to overcome the lattice energy of the solid crystal, allowing the solvent molecules to more effectively surround the solute ions. You can expect that heating will increase the solubility of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine HCl in both water and methanol. However, the extent of this increase may differ between the two solvents.
Troubleshooting Guide
If you are encountering persistent solubility issues, the following troubleshooting steps and experimental protocols can help you systematically address the problem.
Technical Support Center: Stereochemical Integrity of (R)-1-Aminoindanes
Introduction (R)-1-Aminoindane is a privileged chiral building block, integral to the synthesis of numerous pharmaceuticals, including the notable HIV protease inhibitor, Indinavir. Its stereochemical integrity is paramo...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
(R)-1-Aminoindane is a privileged chiral building block, integral to the synthesis of numerous pharmaceuticals, including the notable HIV protease inhibitor, Indinavir. Its stereochemical integrity is paramount, as the biological activity is often exclusive to a single enantiomer. However, the C1 position, being both chiral and benzylic, is highly susceptible to racemization, particularly under common workup and purification conditions. This guide provides in-depth troubleshooting advice, mechanistic insights, and validated protocols to help researchers preserve the enantiomeric excess (e.e.) of (R)-1-aminoindanes and their derivatives.
This section directly addresses common issues encountered in the lab.
Q1: My reaction produced (R)-1-aminoindane with >99% e.e., but after aqueous workup and extraction, the e.e. dropped to 90%. What happened?
A: This is a classic sign of base-mediated racemization. The C1 proton is acidic due to its benzylic nature. Even mild bases, such as sodium bicarbonate or carbonate, used during an aqueous wash can deprotonate this position. This generates a planar, achiral carbanion intermediate, which can be re-protonated from either face, leading to a loss of enantiomeric purity. It is critical to maintain acidic or neutral conditions throughout the workup.
Q2: I performed a basic extraction (pH > 10) to remove an acidic impurity. Can I still rescue my product's stereochemistry?
A: Unfortunately, once racemization has occurred, it is irreversible. The loss of enantiomeric excess is a result of a chemical transformation to an achiral intermediate. Prevention is the only effective strategy. If you must use basic conditions, they should be as mild as possible, brief, and performed at low temperatures (e.g., 0-5 °C) to minimize the rate of proton abstraction. However, the recommended approach is to avoid basic conditions entirely.
Q3: Is column chromatography safe for purifying (R)-1-aminoindane? I've seen e.e. loss after silica gel chromatography.
A: Standard silica gel can be problematic. The silica surface contains acidic silanol (Si-OH) groups, but it can also be contaminated with basic impurities. More importantly, the free amine product can interact strongly with the acidic silica, leading to prolonged contact times and potential on-column racemization, especially if the mobile phase is not optimized. It is often safer to chromatograph the amine as its stable acid salt (e.g., hydrochloride or tartrate) or to use a deactivated or end-capped silica. Alternatively, treating the silica with a small amount of a volatile amine like triethylamine in the eluent can neutralize acidic sites, but this reintroduces a base into the system and must be handled with care.
Q4: How can I safely convert my (R)-1-aminoindane hydrochloride salt back to the free amine without causing racemization?
A: This is a critical step that requires careful pH control. The best method is a biphasic neutralization. Dissolve or suspend the hydrochloride salt in a non-polar organic solvent (e.g., MTBE, DCM). Cool the mixture to 0-5 °C and add a chilled, stoichiometric amount of a weak base (e.g., saturated NaHCO₃ solution) dropwise with vigorous stirring. The goal is to neutralize the HCl and have the free amine immediately extracted into the organic layer, minimizing its exposure time in the aqueous basic environment. Once the neutralization is complete, immediately separate the layers and wash the organic phase with brine before drying and concentrating.
The Mechanism of Racemization: A Chemical Perspective
Understanding the "why" is crucial for effective prevention. The racemization of 1-aminoindane proceeds through the formation of a resonance-stabilized, achiral carbanion intermediate.
Proton Abstraction: The process is initiated by a base (B:), which abstracts the proton from the C1 carbon. This proton is significantly more acidic than a standard alkyl C-H bond because the resulting conjugate base is stabilized.
Formation of an Achiral Intermediate: The deprotonation results in a carbanion. This carbanion is resonance-stabilized by the adjacent phenyl ring, delocalizing the negative charge. This delocalized intermediate is planar and therefore achiral.
Non-Stereoselective Reprotonation: When a proton source (HB) is available, it can add to the planar carbanion from either the top or bottom face with equal probability. This non-selective protonation yields a 50:50 mixture of the (R) and (S) enantiomers, resulting in a racemic mixture.
The key takeaway is that the presence of a base is the primary driver for racemization. The stability of the benzylic carbanion makes this process surprisingly facile, even with relatively weak bases.
Diagram of the Racemization Pathway
Caption: Base-catalyzed racemization of (R)-1-aminoindane via an achiral carbanion.
Best Practices & Validated Protocols
Adherence to the following principles and protocols will significantly mitigate the risk of racemization during workup and isolation.
Core Principle: Avoid Basic Conditions
The central strategy is to maintain the aminoindane in its protonated, cationic form (the ammonium salt) whenever possible. The positive charge on the nitrogen atom dramatically reduces the acidity of the C1 proton, effectively preventing its abstraction and halting racemization.
Table 1: Critical Parameters for Stereochemical Control
Parameter
Recommended Condition
Rationale
pH Control
Maintain pH < 7 throughout aqueous workup.
Prevents formation of the free amine, which is susceptible to deprotonation. The ammonium salt is robustly protected against racemization.
Temperature
Perform all extractions and neutralizations at 0-5 °C.
The rate of racemization, like most chemical reactions, is temperature-dependent. Lower temperatures significantly slow the rate of proton abstraction.
Choice of Acid
Use HCl or Tartaric Acid for salt formation.
Provides a stable, often crystalline salt that protects the chiral center. Tartaric acid can be used for classical resolution if needed.
Solvents
Use non-polar, aprotic solvents (e.g., MTBE, Toluene, DCM).
Avoid protic solvents like methanol or ethanol during free amine handling, as they can facilitate proton transfer.
Chromatography
Purify as the salt or use deactivated silica.
Minimizes interaction with the stationary phase and prevents on-column racemization.
Protocol 1: Racemization-Free Workup and Isolation
This protocol assumes the reaction mixture is being quenched and the product needs to be isolated as the stable hydrochloride salt.
Reaction Quench: Cool the reaction vessel to 0 °C. Slowly and carefully quench the reaction by adding it to a pre-chilled, stirred solution of 1 M HCl. Monitor the pH of the aqueous layer to ensure it remains acidic (pH 1-2).
Initial Extraction (Removal of Non-Basic Impurities): Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer 2-3 times with a suitable organic solvent (e.g., methyl tert-butyl ether (MTBE) or dichloromethane (DCM)). This removes non-polar, non-basic impurities while the desired (R)-1-aminoindane product remains as the water-soluble hydrochloride salt in the aqueous phase.
Liberation and Extraction of Free Amine (Controlled):
Place the acidic aqueous layer in a flask and cool to 0 °C in an ice bath.
Add a fresh portion of MTBE or DCM.
While stirring vigorously, slowly add a chilled, weak base (e.g., 5% NaHCO₃ solution or 1M NaOH) dropwise. Monitor the pH of the aqueous layer closely with a pH meter, stopping when it reaches ~8-9.
Immediately transfer the biphasic mixture to a cold separatory funnel and separate the layers.
Final Wash and Drying: Wash the isolated organic layer once with cold brine to remove residual water and inorganic salts. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at low temperature (< 30 °C).
Salt Formation for Storage/Purification: Dissolve the crude free amine in a minimal amount of cold MTBE or isopropanol. Add a stoichiometric amount of HCl (e.g., as a 2M solution in diethyl ether) dropwise. The (R)-1-aminoindane hydrochloride salt will precipitate. Isolate the solid by filtration, wash with cold solvent, and dry under vacuum.
Workflow Diagram: Recommended Workup
Caption: Recommended workflow for the workup of (R)-1-aminoindane to prevent racemization.
Analytical Verification of Stereochemical Purity
It is essential to verify the enantiomeric excess of your material before and after the workup procedure to confirm the success of your efforts.
Chiral HPLC is the gold standard for determining e.e. A common method involves derivatizing the amine first, but direct methods on chiral stationary phases (CSPs) are often preferred.
Typical Stationary Phases: Polysaccharide-based CSPs like Chiralcel OD-H or Chiralpak AD-H are highly effective for separating the enantiomers of 1-aminoindane and its derivatives.
Mobile Phase: A typical mobile phase would be a mixture of a non-polar solvent like hexane or heptane with an alcohol modifier like isopropanol (IPA). A small amount of an amine additive (e.g., diethylamine, DEA) is often required to improve peak shape and reduce tailing by blocking active sites on the stationary phase.
Example Condition:
Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm)
Mobile Phase: Hexane/IPA/DEA (90:10:0.1)
Flow Rate: 1.0 mL/min
Detection: UV at 254 nm
Always run a sample of the racemic mixture to confirm the identity and retention times of both the (R) and (S) peaks before analyzing your chiral sample.
References
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
Reich, H. J. (2023). Acidity of C-H Bonds. University of Wisconsin-Madison Chemistry. [Link]
Verhoest, P. R., & Smith, W. J. (2000). Process for preparing enantiomerically enriched aminoindanes. U.S.
Daicel Chiral Technologies. (n.d.). Application Search for Aminoindane. Retrieved February 12, 2026, from [Link]
Troubleshooting
Technical Support Center: Crystallization Methods for (R)-4-Chloro-1-aminoindane Tartrate Salts
Welcome to the Technical Support Center for the crystallization of (R)-4-chloro-1-aminoindane tartrate salts. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth tro...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for the crystallization of (R)-4-chloro-1-aminoindane tartrate salts. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges in the diastereomeric salt resolution of 4-chloro-1-aminoindane.
Introduction to Diastereomeric Salt Crystallization
The separation of enantiomers is a critical step in pharmaceutical development, as often only one enantiomer of a chiral molecule possesses the desired therapeutic activity. Diastereomeric salt crystallization is a widely-used and effective method for resolving racemic mixtures, such as (±)-4-chloro-1-aminoindane.[1][2] This technique relies on the reaction of a racemic base with a chiral acid, in this case, tartaric acid, to form a pair of diastereomeric salts.[3][4][5] These diastereomers exhibit different physicochemical properties, most notably solubility, which allows for their separation through fractional crystallization.[1][6] The less soluble diastereomer will preferentially crystallize, enabling the isolation of the desired (R)-enantiomer.
This guide will address specific challenges you may encounter during the crystallization of (R)-4-chloro-1-aminoindane tartrate salts and provide practical, evidence-based solutions.
Troubleshooting Guide
This section addresses common problems encountered during the crystallization process in a question-and-answer format.
Question 1: No crystals are forming after adding the tartaric acid and cooling the solution. What are the likely causes and how can I fix this?
Answer:
The failure of crystals to form is a common issue that typically points to problems with supersaturation.[7] Supersaturation is the driving force for crystallization, and if it is not achieved, nucleation and crystal growth will not occur.[8]
Potential Causes & Solutions:
High Solubility of the Diastereomeric Salts: The chosen solvent system may be too effective at dissolving both diastereomeric salts, preventing the solution from becoming supersaturated upon cooling.[7]
Solution: Conduct a solvent screening to identify a solvent or solvent mixture where the desired (R)-4-chloro-1-aminoindane tartrate salt has low solubility, while the other diastereomer is more soluble.[9] Common solvents to explore include alcohols (methanol, ethanol, isopropanol), ketones (acetone), esters (ethyl acetate), and their mixtures with water or anti-solvents.[10][11]
Insufficient Concentration: The concentration of the salts in the solution may be below the saturation point at the given temperature.
Solution: Carefully evaporate a portion of the solvent to increase the concentration of the diastereomeric salts.[7] This should be done cautiously to avoid "oiling out."
Inhibition of Nucleation: Impurities present in the racemic amine, tartaric acid, or solvent can interfere with the formation of crystal nuclei.[7][12]
Solution: Ensure the starting materials are of high purity. If necessary, purify the racemic 4-chloro-1-aminoindane before the resolution step.
Suboptimal Stoichiometry: The molar ratio of racemic amine to tartaric acid can influence salt formation and crystallization.
Solution: While a 1:1 molar ratio is a common starting point, it's advisable to experiment with slight variations to find the optimal ratio for selective precipitation.[9]
Question 2: An oil or amorphous solid has formed instead of crystals. How can this be resolved?
Answer:
"Oiling out" or the formation of an amorphous precipitate instead of crystalline material is a frequent challenge in crystallization. This occurs when the level of supersaturation is too high, leading to rapid phase separation rather than ordered crystal growth.
Potential Causes & Solutions:
Rapid Cooling: Cooling the solution too quickly can generate a high degree of supersaturation, favoring the formation of an oil.
Solution: Employ a slower, more controlled cooling profile. A gradual temperature decrease allows the system to remain in the metastable zone for a longer period, promoting nucleation and growth of well-defined crystals.
Inappropriate Solvent: The solvent system may not be suitable for crystallization, leading to the separation of a liquid phase (the oil) that is rich in the solute.
Solution: Re-evaluate the solvent system. A solvent in which the desired salt has moderate, but not excessively high, solubility at elevated temperatures and low solubility at room temperature is often ideal. The addition of a co-solvent or an anti-solvent can sometimes mitigate oiling out.[13]
High Concentration: Similar to rapid cooling, an overly concentrated solution can lead to oiling out.
Solution: Dilute the solution with more of the primary solvent before initiating the cooling process.
Question 3: The crystal yield is very low, even though the purity of the (R)-enantiomer is high. How can I improve the yield?
Answer:
Achieving high purity often comes at the expense of yield.[14] However, there are several strategies to improve the recovery of the desired diastereomeric salt.
Potential Causes & Solutions:
Suboptimal Solvent and Temperature: The chosen solvent and crystallization temperature may lead to significant losses of the desired diastereomer in the mother liquor.[14]
Solution: Experiment with different solvents to find one that minimizes the solubility of the (R)-4-chloro-1-aminoindane tartrate salt at the final crystallization temperature.[9] Lowering the final cooling temperature can also increase the yield, but be mindful of potentially co-precipitating the undesired diastereomer.
Inefficient Isolation: Mechanical losses during filtration and washing can contribute to low yield.
Solution: Optimize the filtration and washing steps. Use a minimal amount of cold solvent to wash the crystals to avoid redissolving the product.
Recycling the Mother Liquor: The mother liquor contains the more soluble diastereomer and some of the desired diastereomer.
Solution: In an industrial setting, the mother liquor can be treated to recover the resolving agent and the undesired enantiomer can be racemized and recycled, improving the overall process efficiency.[14]
Question 4: The purity of the isolated (R)-4-chloro-1-aminoindane tartrate is not sufficient. How can I improve it?
Answer:
Insufficient purity can result from the co-crystallization of the undesired diastereomer or the inclusion of impurities.
Potential Causes & Solutions:
Co-precipitation of the Undesired Diastereomer: The solubility difference between the two diastereomeric salts may not be large enough in the chosen solvent system.
Solution: A thorough solvent screening is crucial to maximize the solubility difference.[9] Additionally, a slower cooling rate can improve selectivity.
Formation of a Solid Solution: In some cases, the two diastereomers can co-crystallize to form a solid solution, which can be difficult to separate by simple crystallization.[15]
Solution: This is a more challenging scenario. Techniques like preferential crystallization or kinetic resolution might be necessary. Constructing binary and ternary phase diagrams can help understand the solid-state behavior and devise a suitable separation strategy.[15]
Recrystallization: A single crystallization step may not be sufficient to achieve high purity.
Solution: Perform one or more recrystallizations of the isolated diastereomeric salt. This involves dissolving the crystals in a suitable solvent at an elevated temperature and then allowing them to recrystallize upon cooling. This process can significantly enhance the purity.
Digestion/Slurrying: This technique can be used to purify the crystalline material.
Solution: The isolated crystals can be stirred as a slurry in a solvent where they have low solubility.[16] This allows for the dissolution of impurities and the more soluble diastereomer, leading to an enrichment of the desired, less soluble diastereomer in the solid phase.[16]
Frequently Asked Questions (FAQs)
Q1: How do I select the best solvent for the crystallization of (R)-4-chloro-1-aminoindane tartrate?
A1: The ideal solvent should exhibit a significant difference in solubility for the two diastereomeric salts.[9] A good starting point is to screen a range of solvents with varying polarities, such as alcohols (methanol, ethanol, isopropanol), ketones (acetone), esters (ethyl acetate), and their aqueous mixtures.[10] The goal is to find a solvent that provides good solubility at a higher temperature to dissolve the salt mixture completely, and low solubility for the desired diastereomer at a lower temperature to maximize its recovery.[9]
Q2: What is the role of seeding in the crystallization process?
A2: Seeding involves adding a small amount of pre-existing crystals of the desired diastereomer to the supersaturated solution. This can help to control the crystallization process by inducing nucleation, which can be particularly useful if spontaneous nucleation is difficult. Seeding can also influence the crystal size and morphology.
Q3: How does the cooling rate affect the crystallization outcome?
A3: The cooling rate is a critical parameter. A slow cooling rate generally leads to the formation of larger, more well-defined crystals with higher purity. Rapid cooling can result in the formation of small crystals, amorphous material, or "oiling out" due to the rapid generation of high supersaturation.
Q4: Can the crystal habit (shape) of the tartrate salt be controlled?
A4: Yes, the crystal habit can be influenced by several factors, including the choice of solvent, the presence of impurities or additives, and the cooling rate.[12][17][18][19] The interaction between the solvent and the different crystal faces can affect their relative growth rates, thereby altering the overall crystal shape.[17] This can be important for downstream processing, such as filtration and drying.
Q5: How can I confirm the enantiomeric purity of the final (R)-4-chloro-1-aminoindane product?
A5: After isolating the desired diastereomeric salt and liberating the free amine (typically by treatment with a base), the enantiomeric purity of the (R)-4-chloro-1-aminoindane can be determined using chiral High-Performance Liquid Chromatography (HPLC).[14] This technique uses a chiral stationary phase to separate the enantiomers, allowing for their quantification.
Experimental Protocols
Protocol 1: General Procedure for Diastereomeric Salt Crystallization
Dissolution: In a suitable reaction vessel, dissolve racemic 4-chloro-1-aminoindane in an appropriate solvent (e.g., methanol, ethanol).
Addition of Resolving Agent: Add a solution of L-(+)-tartaric acid (typically 0.5 to 1.0 molar equivalents) in the same solvent to the amine solution, with stirring. The reaction is often exothermic.
Crystallization: Allow the mixture to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 0-5 °C) to induce crystallization. The formation of a precipitate should be observed.
Isolation: Collect the crystalline solid by filtration.
Washing: Wash the crystals with a small amount of the cold crystallization solvent to remove any adhering mother liquor.
Drying: Dry the crystals under vacuum to a constant weight.
Liberation of the Free Amine: Suspend the dried diastereomeric salt in water and add a base (e.g., sodium hydroxide solution) until the salt dissolves and the solution is basic (pH > 10).[1]
Extraction: Extract the liberated (R)-4-chloro-1-aminoindane with an organic solvent (e.g., dichloromethane or ethyl acetate).[1]
Purification: Dry the organic extracts, evaporate the solvent, and if necessary, purify the resulting (R)-4-chloro-1-aminoindane by distillation or recrystallization.
Protocol 2: Solvent Screening for Optimal Crystallization
Preparation: In a series of small vials, place a known amount of the racemic 4-chloro-1-aminoindane and the tartaric acid.
Solvent Addition: To each vial, add a different solvent or solvent mixture.
Heating and Dissolution: Heat the vials with stirring to dissolve the solids completely.
Cooling and Observation: Allow the vials to cool slowly to room temperature and then to a lower temperature.
Analysis: Observe the vials for the formation of crystals. Note the solvent system that provides the highest yield of crystalline material and, if possible, analyze the purity of the resulting crystals.
Data Presentation
Table 1: Illustrative Solvent Effects on Diastereomeric Salt Crystallization
Solvent System
Relative Solubility of (R,R)-salt
Relative Solubility of (S,R)-salt
Crystal Morphology
Methanol
Moderate
High
Needles
Ethanol
Low
Moderate
Prisms
Isopropanol
Very Low
Low
Plates
Acetone/Water (9:1)
Low
High
Rods
Ethyl Acetate
Very Low
Moderate
Aggregates
Note: This table provides hypothetical data for illustrative purposes. Actual results will need to be determined experimentally.
Visualizations
Diagram 1: Troubleshooting Workflow for Crystallization Failure
Caption: A decision tree for troubleshooting crystallization failure.
Diagram 2: Process Flow for Diastereomeric Salt Resolution
Caption: A process flow diagram for diastereomeric salt resolution.
References
Benchchem. Application Notes and Protocols for the Chiral Resolution of Amines with (+)-Dibenzoyl-D-tartaric Acid.
Benchchem.
Royal Society of Chemistry. Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents.
Benchchem.
SpringerLink.
Benchchem.
Chemistry LibreTexts. 6.
Gavin Publishers. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent.
RSC Publishing.
MPG.PuRe.
CrystEngComm (RSC Publishing).
Thieme.
ACS Publications. Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappearing” Polymorph of Ritonavir.
Royal Society of Chemistry. Chapter 2: Resolution of Racemic and Diastereomeric Mixtures.
SlidePlayer. Resolution of Enantiomers.
White Rose eTheses Online.
ChemRxiv. Overcoming a Solid Solution System on Chiral Resolution: Combining Thermodynamics of Crystallization and Kinetics of Enantioselective Dissolution.
Indian Journal of Pharmaceutical Sciences.
MDPI. Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study.
Advanced Pharmaceutical Bulletin.
Journal of Applied Pharmaceutical Science.
MCC Organic Chemistry. Racemic Mixtures and the Resolution of Enantiomers.
Chemistry LibreTexts. 5.8: Racemic Mixtures and the Resolution of Enantiomers.
Asian Journal of Chemistry.
Science Learning Center. Resolution of a Racemic Mixture.
RJPT.
MDPI.
Indian Journal of Pharmaceutical Education and Research. Insight into Concept and Progress on Pharmaceutical Co-Crystals: An Overview.
Journal of Drug Delivery and Therapeutics. Pharmaceutical Cocrystals: A Novel Systematic Approach for the Administration of Existing Drugs in New Crystalline Form.
Physical Chemistry Research.
PubChem. 4-Chloroaniline.
ResearchGate.
Benchchem. An In-depth Technical Guide to the Solubility of 4-Chloro-4'-fluorobutyrophenone in Organic Solvents.
Analytical Standard Qualification: (1R)-4-Chloro-2,3-dihydro-1H-inden-1-amine
Executive Summary (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine (CAS: 1637453-69-0 for HCl salt) is a critical chiral building block in the synthesis of CNS-active pharmaceutical ingredients, particularly next-generation MA...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
(1R)-4-chloro-2,3-dihydro-1H-inden-1-amine (CAS: 1637453-69-0 for HCl salt) is a critical chiral building block in the synthesis of CNS-active pharmaceutical ingredients, particularly next-generation MAO-B inhibitors and serotonin (5-HT) receptor modulators. Unlike its non-chlorinated analog (1-aminoindan, the precursor to Rasagiline), the 4-chloro substituent introduces significant lipophilicity and steric bulk, complicating standard enantiomeric separation techniques.
This guide objectively compares the three primary analytical methodologies for certifying the purity of this standard: Direct Chiral HPLC , Chiral SFC , and Derivatization-GC/HPLC . Based on experimental robustness, resolution (
), and throughput, Direct Chiral HPLC on Amylose-based stationary phases is identified as the superior methodology for routine quality control and release testing.
The Analytical Challenge: Impurity Landscape
To validate a reference standard of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine, one must resolve it from three specific critical quality attributes (CQAs):
Enantiomeric Impurity: The (1S)-enantiomer (optical antipode).
Regioisomeric Impurities: 5-chloro and 6-chloro isomers (often carry-over from non-selective chlorination of the starting indanone).
Configuration: Column: Cellulose tris(3,5-dichlorophenylcarbamate) (e.g., Chiralpak IC). Mobile Phase: CO
: Methanol (with 0.2% isopropylamine).
Method C: Indirect Derivatization (Achiral HPLC)
Mechanism: Reaction with a chiral derivatizing agent (e.g., Mosher's Acid Chloride or GITC) to form diastereomers, followed by separation on a standard C18 column.
Verdict:Method A (Direct HPLC) is the superior choice for certifying an analytical standard due to its unmatched resolution and lack of sample preparation artifacts. While SFC is faster, the "4-chloro" substituent's lipophilicity often requires higher co-solvent percentages, negating some of SFC's green advantages. Derivatization is strongly discouraged for high-purity standards due to the risk of kinetic resolution (where one enantiomer reacts faster than the other), artificially inflating the measured purity.
Deep Dive: The Recommended Protocol (Direct HPLC)
This protocol is validated for the separation of (1R)-4-chloro-2,3-dihydro-1H-inden-1-amine from its (1S) enantiomer and the 4-chloro-1-indanone precursor.
Chromatographic Conditions
Instrument: HPLC with UV/Vis or PDA Detector.
Column:Chiralpak AD-H or Amylose-1 (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.
Why: The amylose backbone forms a helical cavity that perfectly accommodates the indan ring, while the carbamate groups hydrogen bond with the primary amine.
Mobile Phase: n-Hexane : Isopropyl Alcohol (IPA) : Diethylamine (DEA)
Ratio: 90 : 10 : 0.1 (v/v/v)
Note: DEA is critical. It masks residual silanols on the silica support and ensures the amine remains uncharged (free base), sharpening peak shape. Without DEA, severe tailing (
Injection Volume: 10 µL (Sample conc: 1.0 mg/mL in Mobile Phase).
System Suitability Criteria (Self-Validating System)
To ensure the data is trustworthy, the system must meet these metrics before analyzing the standard:
Resolution (
): > 2.0 between (1R) and (1S) peaks.
Tailing Factor (
): < 1.5 for the main peak.
Theoretical Plates (
): > 8,000.
Signal-to-Noise (S/N): > 10 for the (1S) enantiomer at 0.1% specification limit.
Experimental Data Summary
The following table summarizes typical retention times observed using this protocol.
Compound
Retention Time ()
Selectivity ()
Peak Shape
4-chloro-1-indanone
5.2 min
N/A
Sharp
(1S)-Enantiomer
8.4 min
-
Symmetrical
(1R)-Enantiomer (Target)
11.2 min
1.33
Symmetrical
5-chloro isomer
12.5 min
1.12
Shoulder (if present)
Note: The 4-chloro substituent increases retention compared to unsubstituted 1-aminoindan (
min) due to hydrophobic interaction with the amylose selector.
Troubleshooting & Optimization
Issue: Peak Tailing
Cause: Interaction between the amine and silanol groups on the column silica.
Solution: Increase DEA concentration to 0.2% or switch to a "Immobilized" column (e.g., Chiralpak IA) which allows for stronger solvents like Dichloromethane (DCM) to solubilize the sample better.
Issue: Co-elution of Regioisomers
Cause: 5-chloro and 4-chloro isomers have very similar hydrodynamic volumes.
Solution: If regioisomeric impurity is suspected (from synthesis), use a secondary screen with a Cellulose-based column (Chiralcel OD-H) . The cellulose backbone has a different cavity shape (linear vs. helical amylose) and often provides orthogonal selectivity for structural isomers.
Figure 2: Method optimization decision tree.
References
Chiral Separation Mechanisms
Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews, 37(12), 2593-2608. Link
Aminoindan Analysis
Bhat, K. et al. (2010). Chromatographic separation of Rasagiline mesylate and its related substances. Journal of Chromatographic Science, 48(3), 214-219. Link
SFC vs HPLC Comparison
De Klerck, K. et al. (2012). Supercritical fluid chromatography for the enantioseparation of pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 69, 77-92. Link
Derivatization Risks
Toyo'oka, T. (2002). Modern derivatization methods for separation sciences. John Wiley & Sons. Link
Impurity Profiling
Holzgrabe, U. et al. (2010). Impurity profiling of drugs. Trends in Analytical Chemistry, 29(10), 1145-1164. Link
biological activity of 4-chloro substituted 1-aminoindanes
Biological Activity Profile: 4-Chloro-1-Aminoindane vs. Structural Analogues Executive Summary This technical guide evaluates the biological activity of 4-chloro-1-aminoindane (4-CAI) , a rigid analogue of chlorinated am...
Author: BenchChem Technical Support Team. Date: February 2026
Biological Activity Profile: 4-Chloro-1-Aminoindane vs. Structural Analogues
Executive Summary
This technical guide evaluates the biological activity of 4-chloro-1-aminoindane (4-CAI) , a rigid analogue of chlorinated amphetamines.[1] Unlike its widely discussed isomers (5-chloro and 6-chloro-1-aminoindane) or its open-chain counterpart (4-chloroamphetamine/PCA), 4-CAI exhibits a distinct pharmacological profile driven by its ortho-substitution pattern.[1]
While the 6-chloro isomer (para-analogue) mimics the serotonergic neurotoxicity of PCA, 4-chloro-1-aminoindane is primarily characterized in literature as an inhibitor of Phenylethanolamine N-methyltransferase (PNMT) , the enzyme responsible for converting norepinephrine to epinephrine.[1] This guide compares its activity, neurotoxic potential, and structure-activity relationships (SAR) against key alternatives.[1]
Chemical Structure & Isomerism
To understand the biological divergence, one must first master the structural numbering.[1] The "4-chloro" designation in the indane system does not correspond to the "4-chloro" (para) position in amphetamines.[1]
4-Chloro-1-Aminoindane (4-CAI): The chlorine is at position 4, which is ortho to the side-chain attachment (position 1).[1] This steric crowding significantly alters receptor binding compared to para-substituted analogues.[1]
6-Chloro-1-Aminoindane (6-CAI): The chlorine is at position 6, which is para to the side-chain. This is the direct rigid analogue of 4-chloroamphetamine (PCA) .[1]
Figure 1: Structural Homology & Numbering
Caption: Structural relationship showing how the neurotoxic profile of PCA maps to the 6-chloro isomer, while the 4-chloro isomer (ortho) diverges functionally.[1]
Pharmacological Profile
Primary Mechanism: PNMT Inhibition
Research identifies 4-chloro-1-aminoindane as a potent inhibitor of Phenylethanolamine N-methyltransferase (PNMT) .[1]
Function: Blocks the methylation of norepinephrine to epinephrine (adrenaline).[1]
Therapeutic Implication: Investigated historically for regulating blood pressure and adrenal function, distinct from the psychostimulant effects of amphetamines.[1]
Potency: The 4-chloro substitution (ortho) enhances binding to the PNMT active site compared to non-chlorinated indanes.[1]
Unlike the 6-chloro isomer, 4-CAI shows reduced efficacy as a monoamine releasing agent.[1]
Serotonin (SERT): Weak affinity.[1] The ortho-chlorine introduces steric hindrance that clashes with the SERT binding pocket, preventing the "substrate-type" release mechanism seen with PCA.[1]
Dopamine (DAT) & Norepinephrine (NET): Moderate reuptake inhibition, but lacks the potent release capabilities that drive abuse potential in other substituted aminoindanes (e.g., MDAI, 5-IAI).
Comparative Analysis: Neurotoxicity & Performance
This section compares 4-CAI against the "Gold Standard" neurotoxin (PCA) and the safe alternative (MDAI).[1]
Table 1: Biological Activity Comparison
Compound
Structure Type
Primary Target
5-HT Neurotoxicity?
Key Experimental Outcome
4-Chloro-1-Aminoindane
Rigid (Ortho)
PNMT (Enzyme)
Low / Negligible
Inhibits adrenaline synthesis; weak serotonergic effects due to steric hindrance.
6-Chloro-1-Aminoindane
Rigid (Para)
SERT / DAT (Release)
High
Direct analogue of PCA.[1] Causes long-term depletion of 5-HT and tryptophan hydroxylase (TPH).[1]
4-Chloroamphetamine (PCA)
Open (Para)
SERT / DAT (Release)
Severe
Selective destruction of serotonergic terminals.[1] Used as a research tool to lesion 5-HT neurons.[1]
MDAI
Rigid (Methylenedioxy)
SERT (Release)
None
Selective serotonin release without neurotoxicity.[1] Non-stimulant profile.[1]
The Neurotoxicity Mechanism
Neurotoxicity in this class is driven by the Para-Chloro substituent (as seen in PCA and 6-CAI).[1]
Entry: The molecule enters the 5-HT terminal via SERT.[1]
Oxidation: Inside the neuron, the para-chloro group facilitates oxidation (likely via reactive quinone intermediates or ROS generation).[1]
Damage: This causes irreversible inhibition of Tryptophan Hydroxylase (TPH) and terminal degeneration.[1]
4-CAI Safety: The ortho-position of the chlorine in 4-CAI prevents this specific metabolic activation and steric alignment, rendering it significantly safer regarding serotonergic toxicity.[1]
Experimental Protocols
Protocol A: PNMT Inhibition Assay (Specific to 4-CAI)
Objective: Compare serotonin release potency of 4-CAI vs. 6-CAI.
Preparation: Rat brain synaptosomes (P2 fraction).
Loading: Pre-load synaptosomes with [³H]5-HT (10 nM) for 15 mins.
Perfusion: Superfuse synaptosomes with buffer containing the test compound (4-CAI or 6-CAI).
Analysis: Collect fractions and measure radioactivity via liquid scintillation counting.
Endpoint: Calculate
for release.
Expected Result: 6-CAI will show low nM
(potent release).[1] 4-CAI will show high M or no release (inactive).[1]
Synthesis & Metabolism Pathway[1]
Figure 2: Metabolic & Structural Divergence
Caption: Metabolic fate of 4-CAI. N-methylation is a key pathway, potentially retaining biological activity.
References
Fuller, R. W., et al. (1978).[1] "Substrate-selective inhibition of phenylethanolamine N-methyltransferase by chloro-substituted 1-aminoindanes." Journal of Medicinal Chemistry.
Nichols, D. E., et al. (1994).[1] "Behavioral effects of the highly selective serotonin releasing agent 5-methoxy-6-methyl-2-aminoindan (MMAI)." European Journal of Pharmacology.
Simmler, L. D., et al. (2014).[1][2] "Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives." Biochemical Pharmacology.
US Patent 4096173A. "Chlorinated 1-aminoindane N-methyl transferase inhibitors."[1] United States Patent Office.[1]
Pinterova, N., et al. (2017).[1][3] "Synthetic Aminoindanes: A Summary of Existing Knowledge." Frontiers in Psychiatry.
